Subarachnoid Hemorrhage

Description

Subarachnoid Hemorrhage (SAH) is a life-threatening type of stroke caused by bleeding into the subarachnoid space, the area between the brain and the surrounding membrane. It often results from a ruptured aneurysm or arteriovenous malformation. SAH typically presents with a sudden, severe headache, often described as the "worst headache of my life," accompanied by neck stiffness, nausea, vomiting, and altered consciousness. Prompt diagnosis and intervention are critical for improving patient outcomes and preventing severe neurological deficits.